2-Methyl-2-propyl-1,3-propanediol 2-methylallylcarbamate

• CAS No.: 25384-35-4
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol
• IUPAC Name: [2-(hydroxymethyl)-2-methylpentyl] N-(2-methylprop-2-enyl)carbamate
• InChI: InChI=1S/C12H23NO3/c1-5-6-12(4,8-14)9-16-11(15)13-7-10(2)3/h14H,2,5-9H2,1,3-4H3,(H,13,15)
• InChI Key: MMJRNJZURLUGLO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(CO)COC(=O)NCC(=C)C

Description

2-Methyl-2-propyl-1,3-propanediol 2-methylallylcarbamate is a compound known for its sedative, anticonvulsant, and muscle relaxant properties . It is both a synthetic precursor to, and an active metabolite of, various tranquilizers and other derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Methyl-2-propyl-1,3-propanediol can be synthesized through a salt-free procedure based on aldol addition followed by hydrogenation . Another method involves the classical combination of hydroxymethylation and Cannizzaro-type disproportionation with formaldehyde .

Industrial Production Methods

Industrial production of 2-Methyl-2-propyl-1,3-propanediol typically involves large-scale chemical synthesis using the aforementioned methods. The process is optimized for high yield and purity, ensuring the compound meets the required standards for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-propyl-1,3-propanediol undergoes various chemical reactions, including:

Oxidation: This reaction can convert the diol into corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form simpler alcohols.

Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various halides for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield aldehydes or ketones, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-Methyl-2-propyl-1,3-propanediol is primarily used in pharmaceutical applications, particularly in the production of dicarbamates such as meprobamate, which is used as an anxiolytic drug . It also finds applications in the synthesis of other tranquilizers and muscle relaxants .

Mechanism of Action

The compound exerts its effects by acting on the central nervous system. It enhances the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter, leading to sedative and muscle relaxant effects . The molecular targets include GABA receptors, which play a crucial role in mediating the compound’s pharmacological actions .

Comparison with Similar Compounds

Similar Compounds

Carisoprodol: Known for its strong centrally-acting muscle relaxant activity.

Meprobamate: Used as an anxiolytic drug.

Lorbamate, Tolboxane, Tybamate: Other derivatives with similar pharmacological properties.

Uniqueness

2-Methyl-2-propyl-1,3-propanediol stands out due to its dual role as both a synthetic precursor and an active metabolite. This unique characteristic allows it to be versatile in various pharmaceutical applications, making it a valuable compound in the field of medicinal chemistry .